Cas no 111737-03-2 (7-(oxan-2-yloxy)hept-5-yn-1-ol)

• Product name: 7-(oxan-2-yloxy)hept-5-yn-1-ol
• CAS No: 111737-03-2
• MF: C₁₂H₂₀O₃
• MW: 212.285
• CID: 2607224
• PubChem ID: 13779400

7-(oxan-2-yloxy)hept-5-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-(oxan-2-yloxy)hept-5-yn-1-ol
• DTXSID90549216
• 7-[(Oxan-2-yl)oxy]hept-5-yn-1-ol
• 111737-03-2

• Inchi： InChI=1S/C12H20O3/c13-9-5-2-1-3-6-10-14-12-8-4-7-11-15-12/h12-13H,1-2,4-5,7-11H2
• InChI Key： DWQDHCILHIXSPM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.14124450Da
• Monoisotopic Mass: 212.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų